Cas no 433310-21-5 (1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione)

• Product Name: 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• CAS No: 433310-21-5
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 6536410
• Update Time: 2025-10-29

1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• 1-benzyl-2-(4-nitrophenyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione
• 4(1H)-Quinazolinethione, 5,6,7,8-tetrahydro-2-(4-nitrophenyl)-1-(phenylmethyl)-

• Inchi： 1S/C21H19N3O2S/c25-24(26)17-12-10-16(11-13-17)20-22-21(27)18-8-4-5-9-19(18)23(20)14-15-6-2-1-3-7-15/h1-3,6-7,10-13H,4-5,8-9,14H2
• InChI Key： DUYCCSGNSGJQSS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(CCCC2)C(=S)N=C1C1=CC=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 562.4±60.0 °C(Predicted)
• pka: -1.49±0.20(Predicted)

Additional information on 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

Comprehensive Overview of 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS No. 433310-21-5)

The compound 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS No. 433310-21-5) is a structurally complex and pharmacologically significant molecule within the hexahydroquinazoline family. Its unique chemical architecture, featuring a benzyl group, a 4-nitrophenyl substituent, and a thione functional group, makes it a subject of interest in medicinal chemistry and drug discovery. Researchers and pharmaceutical developers are increasingly exploring its potential applications, particularly in the context of enzyme inhibition and targeted therapies.

One of the most compelling aspects of 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione is its role as a scaffold in the design of bioactive molecules. The presence of the 4-nitrophenyl moiety enhances its electron-withdrawing properties, which can be crucial for interactions with biological targets. Meanwhile, the thione group offers versatility in forming hydrogen bonds and coordinating with metal ions, broadening its applicability in catalysis and molecular recognition. These features align with current trends in drug discovery and computational chemistry, where researchers seek compounds with tunable properties for high-throughput screening.

In recent years, the demand for hexahydroquinazoline derivatives has surged due to their potential in addressing unmet medical needs. For instance, 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione has been investigated for its inhibitory effects on specific enzymes linked to inflammatory pathways. This aligns with the growing focus on anti-inflammatory agents and personalized medicine, where tailored compounds are designed to minimize side effects. Additionally, its structural motifs are being explored in neurodegenerative disease research, a hot topic in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione involves multi-step reactions, often requiring careful optimization of conditions to achieve high yields. The benzyl and 4-nitrophenyl groups introduce steric and electronic challenges, making its synthesis a valuable case study for advanced organic chemistry students and professionals. Modern techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline its production, reflecting the industry's shift toward greener and more efficient methodologies.

The compound's physicochemical properties, including solubility, stability, and reactivity, are critical for its practical applications. For example, its thione group can undergo tautomerization, influencing its behavior in different solvents. Such characteristics are vital for formulation scientists working on drug delivery systems and nanotechnology-based therapies. Furthermore, its spectral data (NMR, IR, and MS) are well-documented, aiding in quality control and regulatory compliance—a key concern for manufacturers and researchers alike.

Market dynamics for 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione are shaped by its niche applications and the broader demand for specialty chemicals. Suppliers and contract research organizations (CROs) often highlight its availability in custom quantities and purities, catering to academic and industrial clients. The compound's CAS number (433310-21-5) serves as a unique identifier, ensuring precise communication across global supply chains. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, derivatives like this are likely to remain in focus.

In conclusion, 1-benzyl-2-(4-nitrophenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. Whether you are a synthetic chemist, a pharmacologist, or a materials scientist, understanding this compound's properties and uses can provide insights into cutting-edge developments in science and technology.